Cas no 1082040-71-8 (6-Chloro-7-methoxy-3,4-dihydro-2H-isoquinolin-1-one)

• Product Name: 6-Chloro-7-methoxy-3,4-dihydro-2H-isoquinolin-1-one
• CAS No: 1082040-71-8
• MF: C₁₀H₁₀ClNO₂
• MW: 211.644901752472
• CID: 4560099
• Update Time: 2025-07-02

6-Chloro-7-methoxy-3,4-dihydro-2H-isoquinolin-1-one Chemical and Physical Properties

Names and Identifiers

• 6-Chloro-7-methoxy-3,4-dihydro-2H-isoquinolin-1-one
• 1(2H)-Isoquinolinone, 6-chloro-3,4-dihydro-7-methoxy-

• Inchi： 1S/C10H10ClNO2/c1-14-9-5-7-6(4-8(9)11)2-3-12-10(7)13/h4-5H,2-3H2,1H3,(H,12,13)
• InChI Key： YPQXCTLKDZGEHD-UHFFFAOYSA-N
• SMILES： C1(=O)C2=C(C=C(Cl)C(OC)=C2)CCN1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Isoquinolines and derivatives Isoquinolones and derivatives

Additional information on 6-Chloro-7-methoxy-3,4-dihydro-2H-isoquinolin-1-one

Comprehensive Analysis of 6-Chloro-7-methoxy-3,4-dihydro-2H-isoquinolin-1-one (CAS No. 1082040-71-8): Properties, Applications, and Research Insights

The compound 6-Chloro-7-methoxy-3,4-dihydro-2H-isoquinolin-1-one (CAS No. 1082040-71-8) is a highly specialized heterocyclic organic molecule that has garnered significant attention in pharmaceutical and agrochemical research. With its unique structural features, including a chloro substitution at the 6-position and a methoxy group at the 7-position, this compound serves as a critical intermediate in the synthesis of bioactive molecules. Researchers are increasingly exploring its potential in drug discovery, particularly in targeting central nervous system (CNS) disorders and enzyme inhibition.

In recent years, the demand for isoquinoline derivatives like 6-Chloro-7-methoxy-3,4-dihydro-2H-isoquinolin-1-one has surged due to their versatility in medicinal chemistry. A growing body of literature highlights its role in modulating G-protein-coupled receptors (GPCRs), a hot topic in precision medicine. This aligns with current trends in personalized therapeutics, where researchers seek compounds with high selectivity and low off-target effects. The compound’s CAS No. 1082040-71-8 is frequently searched in academic databases, reflecting its relevance in structure-activity relationship (SAR) studies.

From a synthetic perspective, 6-Chloro-7-methoxy-3,4-dihydro-2H-isoquinolin-1-one is synthesized via multi-step organic reactions, often involving Bischler-Napieralski cyclization or Pictet-Spengler reactions. Its chloro and methoxy functional groups enhance its reactivity, making it a valuable precursor for N-heterocyclic scaffolds. These attributes are particularly appealing to chemists working on fragment-based drug design (FBDD), a trending approach in AI-driven drug discovery.

Environmental and regulatory considerations are also pivotal in discussions about CAS No. 1082040-71-8. As the pharmaceutical industry shifts toward green chemistry, researchers are optimizing synthetic routes to minimize waste and improve atom economy. This compound’s stability under various conditions makes it a candidate for sustainable synthesis, a topic frequently queried in life cycle assessment (LCA) studies.

In agrochemical applications, 6-Chloro-7-methoxy-3,4-dihydro-2H-isoquinolin-1-one has shown promise as a scaffold for developing plant growth regulators and pest control agents. Its structural motifs align with biopesticide research, addressing global concerns about food security and eco-friendly farming. Searches for chlorinated isoquinolines often intersect with queries about resistance management in agriculture, underscoring its multidisciplinary relevance.

Analytical characterization of CAS No. 1082040-71-8 typically involves advanced techniques such as high-performance liquid chromatography (HPLC), nuclear magnetic resonance (NMR), and mass spectrometry (MS). These methods ensure purity and compliance with Good Manufacturing Practice (GMP) standards, a critical factor for industrial-scale production. The compound’s spectral data is a frequent search term among analytical chemists validating synthetic batches.

Future research directions for 6-Chloro-7-methoxy-3,4-dihydro-2H-isoquinolin-1-one may explore its crystal engineering potential or applications in material science, such as organic semiconductors. Its planar aromatic system and electron-withdrawing groups could inspire innovations in optoelectronic materials, a rapidly growing field driven by renewable energy demands.

In summary, 6-Chloro-7-methoxy-3,4-dihydro-2H-isoquinolin-1-one (CAS No. 1082040-71-8) exemplifies the convergence of medicinal chemistry, agrochemical innovation, and sustainable synthesis. Its multifaceted applications and alignment with trending scientific inquiries ensure its continued prominence in research and industrial workflows.